4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
Brand Name:
Vulcanchem
CAS No.:
438531-00-1
VCID:
VC0452521
InChI:
InChI=1S/C19H16O3/c1-21-19-9-6-14(12-20)10-17(19)13-22-18-8-7-15-4-2-3-5-16(15)11-18/h2-12H,13H2,1H3
SMILES:
COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2
Molecular Formula:
C19H16O3
Molecular Weight:
292.3g/mol
4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
CAS No.: 438531-00-1
Main Products
VCID: VC0452521
Molecular Formula: C19H16O3
Molecular Weight: 292.3g/mol
CAS No. | 438531-00-1 |
---|---|
Product Name | 4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde |
Molecular Formula | C19H16O3 |
Molecular Weight | 292.3g/mol |
IUPAC Name | 4-methoxy-3-(naphthalen-2-yloxymethyl)benzaldehyde |
Standard InChI | InChI=1S/C19H16O3/c1-21-19-9-6-14(12-20)10-17(19)13-22-18-8-7-15-4-2-3-5-16(15)11-18/h2-12H,13H2,1H3 |
Standard InChIKey | QDIZDXPFRYFCMC-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2 |
Canonical SMILES | COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2 |
PubChem Compound | 841843 |
Last Modified | Nov 11 2021 |
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